Cas no 124397-36-0 (methyl 3-(fluorosulfonyl)benzoate)

• Product Name: methyl 3-(fluorosulfonyl)benzoate
• CAS No: 124397-36-0
• MF: C₈H₇FO₄S
• MW: 218.202184915543
• MDL: MFCD22192516
• CID: 896573
• PubChem ID: 257589
• Update Time: 2025-11-01

methyl 3-(fluorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-so2f-c6h4-cooch3
• methyl 3-(fluorosulfonyl)benzoate
• NSC-85740
• Z2922273313
• methyl 3-fluorosulfonylbenzoate
• methyl3-(fluorosulfonyl)benzoate
• EN300-224339
• E74726
• NSC85740
• 124397-36-0
• 3-Fluorosulfonyl-benzoic acid methyl ester
• BS-52565

• MDL： MFCD22192516
• Inchi： 1S/C8H7FO4S/c1-13-8(10)6-3-2-4-7(5-6)14(9,11)12/h2-5H,1H3
• InChI Key： JEGFLTZACMZIDD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)OC)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 218.00490804g/mol
• Monoisotopic Mass: 218.00490804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-(fluorosulfonyl)benzoate

Methyl 3-(fluorosulfonyl)benzoate (CAS No. 124397-36-0): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 3-(fluorosulfonyl)benzoate, identified by its chemical abstracts service number CAS No. 124397-36-0, is a significant compound in the realm of chemical biology and medicinal chemistry. This organofluorine derivative features a benzoate core functionalized with a fluorosulfonyl group, making it a valuable intermediate in the synthesis of various bioactive molecules. The unique structural attributes of this compound contribute to its broad applicability in pharmaceutical research, agrochemical development, and material science.

The fluorosulfonyl moiety is particularly noteworthy due to its electron-withdrawing properties and ability to modulate the reactivity of adjacent functional groups. This feature has been extensively exploited in the design of drug candidates, where fluorine atoms can enhance metabolic stability, binding affinity, and overall pharmacological efficacy. Recent studies have highlighted the role of fluorinated benzoates in the development of antiviral and anticancer agents, underscoring the importance of Methyl 3-(fluorosulfonyl)benzoate in contemporary medicinal chemistry.

In addition to its pharmaceutical applications, Methyl 3-(fluorosulfonyl)benzoate serves as a crucial building block in the synthesis of advanced materials. For instance, fluorinated benzoates have been employed in the preparation of liquid crystals and organic semiconductors, where their structural rigidity and electronic properties contribute to enhanced performance. The versatility of this compound is further demonstrated by its use in polymer chemistry, where it acts as a monomer or crosslinking agent to create novel polymeric materials with tailored properties.

Recent advancements in synthetic methodologies have expanded the utility of Methyl 3-(fluorosulfonyl)benzoate. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling, have enabled the efficient introduction of diverse substituents onto the benzoate ring. These techniques have been instrumental in generating libraries of fluorinated benzoates for high-throughput screening, facilitating the discovery of new bioactive compounds. Moreover, computational studies have provided insights into the mechanistic aspects of reactions involving this intermediate, aiding chemists in optimizing synthetic routes.

The impact of Methyl 3-(fluorosulfonyl)benzoate is also evident in the field of chemical biology. Fluorinated compounds are increasingly recognized for their ability to interact with biological targets in unique ways, often leading to improved therapeutic outcomes. For example, derivatives of this compound have been investigated for their potential as protease inhibitors and kinase modulators. The ability to fine-tune electronic and steric properties through fluorination has allowed researchers to develop molecules with enhanced selectivity and reduced toxicity.

Industrial applications of Methyl 3-(fluorosulfonyl)benzoate are equally noteworthy. Its role in large-scale synthesis has been pivotal for producing fluorinated intermediates used in various industries, including pharmaceuticals and specialty chemicals. The compound's stability under different reaction conditions makes it an ideal candidate for industrial processes that require robust intermediates. Furthermore, its compatibility with green chemistry principles has led to its adoption in sustainable synthetic routes that minimize waste and energy consumption.

The future prospects for Methyl 3-(fluorosulfonyl)benzoate are promising, with ongoing research exploring new applications and synthetic strategies. Emerging fields such as nanotechnology and biomedicine are expected to benefit from its unique properties. As our understanding of fluorine chemistry continues to evolve, so too will the ways in which this compound is utilized. Collaborative efforts between academia and industry will be essential in harnessing its full potential and driving innovation across multiple scientific disciplines.